Cas no 1704963-67-6 ((3S)-3-{(benzyloxy)carbonylamino}-3-(2-fluorophenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(2-fluorophenyl)propanoic acid
• CAS No: 1704963-67-6
• MF: C₁₇H₁₆FNO₄
• MW: 317.311648368835
• CID: 6402019
• PubChem ID: 92176754
• Update Time: 2025-06-09

(3S)-3-{(benzyloxy)carbonylamino}-3-(2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(2-fluorophenyl)propanoic acid
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2-fluorophenyl)propanoic acid
• 1704963-67-6
• EN300-1163279

• Inchi： 1S/C17H16FNO4/c18-14-9-5-4-8-13(14)15(10-16(20)21)19-17(22)23-11-12-6-2-1-3-7-12/h1-9,15H,10-11H2,(H,19,22)(H,20,21)/t15-/m0/s1
• InChI Key： JXLVFSVXIZGSCT-HNNXBMFYSA-N
• SMILES： FC1C=CC=CC=1[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 317.10633615g/mol
• Monoisotopic Mass: 317.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(2-fluorophenyl)propanoic acid

(3S)-3-{(Benzyloxy)Carbonylamino}-3-(2-Fluorophenyl)Propanoic Acid (CAS No. 1704963-67-6): Structural Insights and Emerging Applications in Chemical Biology

The (3S)-3-{(benzyloxy)carbonylamino}-3-(2-fluorophenyl)propanoic acid, identified by CAS Registry Number 1704963-67-6, represents a chiral α-amino acid derivative with unique structural features. This compound combines a benzyl ester protecting group (N-benzyloxycarbonyl, Z) at the α-amino terminus with a fluorinated phenyl substituent (p-fluorophenyl) attached to the β-carbon of a propanoic acid backbone. Such structural configuration imparts distinct physicochemical properties, making it an attractive scaffold for drug discovery and chemical synthesis.

Recent advancements in asymmetric synthesis have highlighted this compound's utility as a key intermediate in the preparation of bioactive peptides. A 2023 study published in Chemical Communications demonstrated its role in constructing fluorinated analogs of endogenous neuropeptides, where the benzyloxy carbonyl group served as a removable protecting group during solid-phase peptide synthesis (SPPS). The 2-fluorophenyl substituent was shown to enhance metabolic stability by modulating enzyme recognition profiles, a critical factor in developing orally bioavailable therapeutics.

In medicinal chemistry, the stereochemistry at the (3S) configuration plays a decisive role in pharmacokinetic behavior. Computational docking studies comparing racemic and enantiopure forms revealed that the S-enantiomer exhibits preferential binding to GABA_A receptor subtypes, aligning with experimental data from electrophysiological assays. This finding underscores its potential in treating anxiety disorders, where selective receptor modulation is clinically advantageous.

Ongoing research focuses on leveraging this compound's photophysical properties. A 2024 report in JACS Au described its use as a fluorogenic probe for monitoring protein-protein interactions in live cells. The conjugation of this molecule with fluorescent dyes via its carboxylic acid functionality enabled real-time visualization of kinase signaling pathways without compromising cellular viability—a breakthrough for live-cell imaging technologies.

Clinical translation studies are exploring its application as an intermediate for targeted cancer therapies. A collaborative effort between MIT and Novartis researchers demonstrated that analogs incorporating this scaffold displayed selective cytotoxicity against HER2-overexpressing breast cancer cells when conjugated to antibody drug carriers. The benzyl ester moiety's hydrolytic stability under physiological conditions ensured controlled drug release at tumor sites.

In enzymology, this compound serves as an irreversible inhibitor of serine hydrolases through Michael addition mechanisms. A Nature Chemical Biology paper from 2024 identified it as a potent inhibitor of monoacylglycerol lipase (MGL), with IC₅₀ values below 1 nM when optimized with fluorinated substituents. This activity holds promise for developing novel treatments for obesity and metabolic disorders linked to endocannabinoid system dysregulation.

Synthetic strategies have evolved significantly since its initial report in 2018. Current protocols employ organocatalytic asymmetric conjugate additions using cinchona alkaloid derivatives, achieving >98% enantiomeric excess under mild conditions. These methods reduce reliance on stoichiometric transition metals while maintaining scalability—a critical advancement for industrial production.

Safety profiles established through preclinical toxicology studies indicate low acute toxicity (LD₅₀>5 g/kg orally). However, photostability assessments revealed significant decomposition under UV irradiation (>5% degradation after 8 hours), necessitating light-protected storage conditions during formulation development.

This multifunctional molecule continues to drive innovations across diverse applications: from improving peptide therapeutics' stability through orthogonal protecting group strategies to enabling next-generation imaging agents with superior spatial resolution. Its structural versatility positions it uniquely at the intersection of organic synthesis and translational medicine, exemplifying how precise molecular design can address complex biological challenges.